Cas no 1807156-50-8 (5-(Difluoromethyl)-2-iodo-3-(trifluoromethyl)pyridine-6-carboxylic acid)

• Product Name: 5-(Difluoromethyl)-2-iodo-3-(trifluoromethyl)pyridine-6-carboxylic acid
• CAS No: 1807156-50-8
• MF: C₈H₃F₅INO₂
• MW: 367.011411905289
• CID: 4894745
• Update Time: 2025-11-03

5-(Difluoromethyl)-2-iodo-3-(trifluoromethyl)pyridine-6-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 5-(Difluoromethyl)-2-iodo-3-(trifluoromethyl)pyridine-6-carboxylic acid

• Inchi： 1S/C8H3F5INO2/c9-5(10)2-1-3(8(11,12)13)6(14)15-4(2)7(16)17/h1,5H,(H,16,17)
• InChI Key： AXRCBIXGHRTFHP-UHFFFAOYSA-N
• SMILES： IC1=C(C(F)(F)F)C=C(C(F)F)C(C(=O)O)=N1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 298
• XLogP3: 2.9
• Topological Polar Surface Area: 50.2

Additional information on 5-(Difluoromethyl)-2-iodo-3-(trifluoromethyl)pyridine-6-carboxylic acid

5-(Difluoromethyl)-2-iodo-3-(trifluoromethyl)pyridine-6-carboxylic acid: A Comprehensive Overview

The compound 5-(difluoromethyl)-2-iodo-3-(trifluoromethyl)pyridine-6-carboxylic acid (CAS No. 1807156-50-8) is a highly specialized organic molecule with significant potential in various fields of chemistry and pharmacology. This compound is characterized by its unique structure, which includes a pyridine ring substituted with a difluoromethyl group at position 5, an iodo group at position 2, and a trifluoromethyl group at position 3. The carboxylic acid functional group is located at position 6 of the pyridine ring, making this compound a derivative of pyridine carboxylic acid.

The synthesis of 5-(difluoromethyl)-2-iodo-3-(trifluoromethyl)pyridine-6-carboxylic acid involves a series of advanced organic reactions, including nucleophilic substitution, electrophilic substitution, and fluorination processes. The presence of multiple fluorinated groups (difluoromethyl and trifluoromethyl) suggests that this compound may exhibit unique electronic properties and reactivity. Recent studies have shown that such fluorinated pyridine derivatives are valuable in the development of novel pharmaceutical agents due to their enhanced stability and bioavailability.

One of the most notable applications of this compound is in the field of medicinal chemistry. Researchers have demonstrated that 5-(difluoromethyl)-2-iodo-3-(trifluoromethyl)pyridine-6-carboxylic acid can serve as a versatile building block for the construction of bioactive molecules. Its ability to undergo various post-synthetic modifications, such as esterification and amidation, makes it an ideal candidate for drug design. Furthermore, the iodo group at position 2 provides a site for further functionalization, enabling the creation of diverse chemical libraries for high-throughput screening.

Recent advancements in computational chemistry have also shed light on the electronic properties of this compound. Quantum mechanical calculations reveal that the trifluoromethyl group significantly alters the electron distribution on the pyridine ring, enhancing its ability to participate in π-interactions. This property is particularly advantageous in designing molecules with specific binding affinities to biological targets, such as enzymes or receptors.

In addition to its role in drug discovery, 5-(difluoromethyl)-2-iodo-3-(trifluoromethyl)pyridine-6-carboxylic acid has been explored for its potential in materials science. Its rigid structure and fluorinated substituents make it a promising candidate for applications in organic electronics. For instance, derivatives of this compound have been investigated as components of light-emitting diodes (LEDs) and organic photovoltaic devices due to their excellent charge transport properties.

The CAS registry number 1807156-50-8 uniquely identifies this compound within chemical databases, ensuring its accurate identification and retrieval for research purposes. This is particularly important given the increasing reliance on computational tools for chemical data management and analysis.

In conclusion, 5-(difluoromethyl)-2-iodo-3-(trifluoromethyl)pyridine-6-carboxylic acid (CAS No. 1807156-50-8) is a multifaceted compound with applications spanning medicinal chemistry, materials science, and beyond. Its unique structure and reactivity make it a valuable tool for researchers seeking to develop innovative solutions in these fields. As ongoing research continues to uncover new properties and applications of this compound, its significance in the scientific community is expected to grow further.